Cas no 2549021-89-6 (4-tert-butyl-2-cyclopropyl-6-[4-(5-methylpyrimidin-2-yl)piperazin-1-yl]pyrimidine)

• Product Name: 4-tert-butyl-2-cyclopropyl-6-[4-(5-methylpyrimidin-2-yl)piperazin-1-yl]pyrimidine
• CAS No: 2549021-89-6
• MF: C₂₀H₂₈N₆
• MW: 352.476523399353
• CID: 5312393
• PubChem ID: 154882642
• Update Time: 2025-06-30

4-tert-butyl-2-cyclopropyl-6-[4-(5-methylpyrimidin-2-yl)piperazin-1-yl]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2549021-89-6
• F6788-2712
• AKOS040729691
• 4-tert-butyl-2-cyclopropyl-6-[4-(5-methylpyrimidin-2-yl)piperazin-1-yl]pyrimidine
• 2-Cyclopropyl-4-(1,1-dimethylethyl)-6-[4-(5-methyl-2-pyrimidinyl)-1-piperazinyl]pyrimidine

• Inchi： 1S/C20H28N6/c1-14-12-21-19(22-13-14)26-9-7-25(8-10-26)17-11-16(20(2,3)4)23-18(24-17)15-5-6-15/h11-13,15H,5-10H2,1-4H3
• InChI Key： JQBNXPUSHZIZHK-UHFFFAOYSA-N
• SMILES： C1(C2CC2)=NC(N2CCN(C3=NC=C(C)C=N3)CC2)=CC(C(C)(C)C)=N1

Computed Properties

• Exact Mass: 352.23754492g/mol
• Monoisotopic Mass: 352.23754492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 58Ų

Experimental Properties

• Density: 1.171±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 542.8±60.0 °C(Predicted)
• pka: 8.52±0.41(Predicted)

Additional information on 4-tert-butyl-2-cyclopropyl-6-[4-(5-methylpyrimidin-2-yl)piperazin-1-yl]pyrimidine

Chemical Profile of 4-tert-butyl-2-cyclopropyl-6-[4-(5-methylpyrimidin-2-yl)piperazin-1-yl]pyrimidine (CAS No. 2549021-89-6)

4-tert-butyl-2-cyclopropyl-6-[4-(5-methylpyrimidin-2-yl)piperazin-1-yl]pyrimidine, identified by its CAS number 2549021-89-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrimidine class, a heterocyclic aromatic ring system that is widely recognized for its biological activity and utility in drug design. The presence of multiple functional groups, including a tert-butyl group, a cyclopropyl ring, and a piperazine moiety linked to a methylpyrimidine unit, contributes to its unique chemical properties and potential pharmacological applications.

The structural configuration of 4-tert-butyl-2-cyclopropyl-6-[4-(5-methylpyrimidin-2-yl)piperazin-1-yl]pyrimidine is meticulously designed to interact with biological targets in a specific manner. The tert-butyl group at the 4-position enhances lipophilicity, facilitating better membrane penetration and improving oral bioavailability, which is a critical factor in drug development. The cyclopropyl ring at the 2-position introduces steric hindrance, which can modulate binding affinity and selectivity. The piperazine moiety at the 6-position is known for its ability to form hydrogen bonds and interact with amino acid residues in proteins, making it a valuable scaffold for designing kinase inhibitors and other enzyme-targeting agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the 5-methylpyrimidin-2-yl substituent can engage in π-stacking interactions with aromatic residues in protein targets, while the piperazine ring can form hydrogen bonds with polar pockets. These interactions are crucial for achieving high affinity and selectivity, which are essential for therapeutic efficacy. The compound’s potential as an inhibitor of protein kinases has been explored in several preclinical studies, where it demonstrated promising activity against various kinases involved in cancer signaling pathways.

The synthesis of 4-tert-butyl-2-cyclopropyl-6-[4-(5-methylpyrimidin-2-yl)piperazin-1-yl]pyrimidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the introduction of the cyclopropyl group via ring-closing metathesis, followed by functionalization at the 4-position with the tert-butyl group. The piperazine linkage is typically achieved through nucleophilic substitution or condensation reactions involving appropriate precursors. Advanced synthetic techniques, such as transition metal catalysis and flow chemistry, have been employed to enhance reaction efficiency and scalability.

In vitro pharmacological studies have revealed that 4-tert-butyl-2-cyclopropyl-6-[4-(5-methylpyrimidin-2-yl)piperazin-1-yl]pyrimidine exhibits notable activity against several targets relevant to oncology and inflammation. For instance, it has shown inhibitory effects on cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression. Additionally, preliminary data suggest that this compound may modulate Janus kinases (JAKs), which are involved in inflammatory responses and immune regulation. These findings underscore its potential as a lead compound for developing novel therapeutic agents.

The compound’s chemical stability has been thoroughly evaluated under various conditions to ensure its suitability for pharmaceutical applications. Stability studies indicate that it remains intact under standard storage conditions but may degrade under extreme pH or temperature conditions. This information is crucial for formulating stable drug products that maintain efficacy throughout their shelf life. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to monitor degradation pathways and identify potential impurities.

Regulatory considerations play a significant role in the development of new pharmaceutical compounds like 4-tert-butyl-2-cyclopropyl-6-[4-(5-methylpyrimidin-2-y)piperazin -1 -y] pyrimidine. Compliance with guidelines set by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) is essential for successful drug approval. This includes rigorous safety testing, quality control measures, and documentation of manufacturing processes. Collaborative efforts between synthetic chemists, pharmacologists, and regulatory experts are necessary to navigate these complex requirements efficiently.

The future prospects of this compound are promising, with ongoing research aimed at optimizing its pharmacokinetic properties and expanding its therapeutic applications. Innovations in drug design methodologies, such as structure-based drug design (SBDD) and fragment-based drug discovery (FBDD), may further enhance the potential of 4 - tert - but yl - 2 - cyc lo prop yl - 6 - [ 4 - ( 5 - methyl py rim idin - 2 - y l ) piper azin - 1 - y ] py rim idine as a lead compound. Additionally, exploring its use in combination therapies could provide synergistic effects that improve treatment outcomes.

In conclusion,4 - tert - but yl - 2 - cyc lo prop yl - 6 - [ 4 - ( 5 - methyl py rim idin - 2 - y l ) piper azin e ] py rim idine (CAS No .2549021 .89 .6 ) represents an exciting advancement in pharmaceutical chemistry with significant potential for therapeutic applications . Its unique structural features , combined with promising preclinical data , make it a valuable candidate for further development . As research continues , this compound is poised to contribute to the discovery of novel treatments targeting various diseases , particularly those involving protein kinases .